Cas no 1333917-39-7 (N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide)

• Product Name: N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
• CAS No: 1333917-39-7
• MF: C₁₉H₂₃N₃O₂
• MW: 325.404824495316
• CID: 6430821
• PubChem ID: 53610905
• Update Time: 2025-10-28

N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-methyl-2-oxo-3,4-dihydroquinolin-6-yl)-1-prop-2-ynylpiperidine-4-carboxamide
• Z1129405562
• N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
• EN300-26622643
• AKOS033068079
• 1333917-39-7

• Inchi： 1S/C19H23N3O2/c1-3-10-22-11-8-14(9-12-22)19(24)20-16-5-6-17-15(13-16)4-7-18(23)21(17)2/h1,5-6,13-14H,4,7-12H2,2H3,(H,20,24)
• InChI Key： GAJFBIMNZNHSGD-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(CC#C)CC1)NC1C=CC2=C(C=1)CCC(N2C)=O

Computed Properties

• Exact Mass: 325.17902698g/mol
• Monoisotopic Mass: 325.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.6Ų

Additional information on N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide

N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide: A Comprehensive Overview

The compound N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide, identified by the CAS number 1333917-39, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential therapeutic applications. This molecule represents a novel class of compounds that combine elements of quinoline derivatives with piperidine-based structures, making it a subject of interest for researchers exploring new drug candidates.

Recent studies have highlighted the importance of quinoline derivatives in drug discovery, particularly in the development of anticancer agents and neuroprotective drugs. The presence of the quinoline moiety in this compound suggests potential interactions with various biological targets, such as kinases and receptors, which are critical in disease pathways. The substitution pattern on the quinoline ring—specifically the 6-position—plays a crucial role in determining the compound's bioactivity and selectivity.

The piperidine ring within this molecule further enhances its pharmacological profile by introducing additional hydrogen bonding capabilities and increasing its lipophilicity. This dual functionality makes it a promising candidate for targeting complex biological systems where both hydrophilic and lipophilic interactions are necessary for efficacy. Recent research has also focused on optimizing the synthesis of similar compounds to improve their stability and bioavailability.

One of the most intriguing aspects of this compound is its ability to modulate cellular signaling pathways involved in inflammation and oxidative stress. Preclinical studies have demonstrated that it exhibits potent anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest its potential application in treating inflammatory diseases such as arthritis and neurodegenerative disorders.

In addition to its anti-inflammatory effects, this compound has shown promise in combating oxidative stress, a condition implicated in numerous chronic diseases including cardiovascular disorders and diabetes. Its ability to scavenge free radicals and upregulate antioxidant enzymes highlights its potential as a therapeutic agent in preventing oxidative damage at the cellular level.

The synthesis of N-(1-methyl-...piperidine-4-carboxamide) involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to enhance yield and purity, ensuring that the compound can be produced efficiently for further studies.

Despite its promising properties, further investigations are required to fully understand its mechanism of action and safety profile. Ongoing clinical trials are evaluating its efficacy in treating specific conditions, while toxicological studies are being conducted to assess its long-term safety.

In conclusion, N-(1-methyl-...piperidine-4-carboxamide) represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with its diverse biological activities, positions it as a valuable tool in the development of novel therapeutic agents. As research continues to unfold, this compound has the potential to make a substantial impact on modern medicine.